Cas no 568551-31-5 (6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione)

• Product Name: 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• CAS No: 568551-31-5
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• CID: 3105121
• PubChem ID: 2392382
• Update Time: 2025-10-24

6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 6-Piperazin-1-yl-2H-[1,2,4]triazine-3,5-dione
• 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione
• WAY-613978
• EN300-02923
• F2113-0865
• CS-0219051
• 6-piperazin-1-yl-2H-1,2,4-triazine-3,5-dione
• AKOS000121988
• Z56891360
• 568551-31-5
• G44999
• 6-(Piperazin-1-yl)-1,2,4-triazine-3,5(2h,4h)-dione

• Inchi： 1S/C7H11N5O2/c13-6-5(10-11-7(14)9-6)12-3-1-8-2-4-12/h8H,1-4H2,(H2,9,11,13,14)
• InChI Key： LUMLFVIIRMRLLW-UHFFFAOYSA-N
• SMILES： O=C1C(=NNC(N1)=O)N1CCNCC1

Computed Properties

• Exact Mass: 197.09127461Da
• Monoisotopic Mass: 197.09127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione

Exploring the Potential of 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione (CAS No. 568551-31-5): A Comprehensive Overview

In the rapidly evolving field of medicinal chemistry, 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione (CAS No. 568551-31-5) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique triazine and piperazine moieties, presents a promising scaffold for various pharmaceutical applications. Researchers are increasingly focusing on this compound due to its potential in addressing some of the most pressing challenges in drug discovery and development.

The structural complexity of 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione offers multiple sites for chemical modification, making it a versatile candidate for structure-activity relationship (SAR) studies. Its molecular framework combines the rigidity of the triazine ring with the flexibility of the piperazine group, potentially enabling interactions with diverse biological targets. Recent computational studies suggest that this compound may exhibit favorable pharmacokinetic properties, including good solubility and moderate lipophilicity, which are crucial factors in modern drug design.

One of the most searched questions in medicinal chemistry forums relates to "novel heterocyclic compounds for CNS disorders." Interestingly, 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione has shown preliminary activity in neurological target screens, particularly in models examining modulation of neurotransmitter systems. The piperazine moiety, a common feature in many neuroactive compounds, may contribute to this observed activity. Researchers are particularly excited about its potential as a scaffold for developing new treatments for conditions where current therapies have limitations.

From a synthetic chemistry perspective, the preparation of 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione involves interesting challenges that have become a topic of discussion in organic chemistry circles. The compound's stability under various conditions and its reactivity patterns are subjects of ongoing investigation. Recent publications have described optimized synthetic routes that improve yield and purity, addressing one of the common queries in chemical synthesis forums about "efficient methods for triazine derivatives preparation."

The pharmaceutical industry's growing interest in 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione is reflected in the increasing number of patent applications mentioning this scaffold. Companies are exploring its potential in various therapeutic areas, responding to the market demand for novel chemical entities with improved efficacy and safety profiles. Analytical chemists have developed specialized HPLC and LC-MS methods for characterizing this compound, addressing another frequently searched topic regarding "analytical techniques for complex heterocycles."

In the context of current trends in drug discovery, the 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione structure aligns well with the industry's focus on molecular complexity and three-dimensionality. This compound presents opportunities for creating intellectual property in the highly competitive pharmaceutical landscape. Its potential applications extend beyond traditional small molecule drugs, with researchers investigating its utility in prodrug design and targeted delivery systems.

Quality control aspects of 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione have gained attention in recent regulatory discussions. The compound's characterization, including polymorph screening and stability studies, addresses common concerns in pharmaceutical development about "ensuring consistency in complex organic molecules." These studies are crucial for establishing robust manufacturing processes that meet stringent regulatory requirements.

Academic researchers have shown growing interest in 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione as a tool compound for studying fundamental biochemical processes. Its unique structure makes it valuable for probing enzyme active sites and investigating molecular recognition phenomena. This application responds to the frequent search query about "chemical tools for mechanistic studies in biochemistry."

The environmental fate and biodegradation of 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione have become topics of interest in green chemistry discussions. As the pharmaceutical industry faces increasing pressure to develop environmentally sustainable processes, understanding the ecological impact of novel compounds like this one has gained importance. Recent studies have begun to address questions about "green metrics for heterocyclic pharmaceutical intermediates."

Looking forward, 6-(piperazin-1-yl)-2,3,4,5-tetrahydro-1,2,4-triazine-3,5-dione represents an exciting area of research with multiple potential applications. Its development trajectory reflects broader trends in medicinal chemistry, where innovative heterocyclic scaffolds are being explored to address unmet medical needs. As research continues, this compound may well emerge as an important building block in the next generation of therapeutic agents.